N-(1,3-benzodioxol-5-ylmethyl)-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C18H19NO4/c1-2-13-3-6-15(7-4-13)21-11-18(20)19-10-14-5-8-16-17(9-14)23-12-22-16/h3-9H,2,10-12H2,1H3,(H,19,20)
• InChI Key: KHPARCQGSJXGEM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-ethylphenoxy)acetamide is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.13140809 g/mol and the complexity rating of the compound is 381. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Advanced Oxidation Processes in Environmental Remediation

Research into advanced oxidation processes (AOPs) for the degradation of acetaminophen, a compound structurally related to N-(1,3-benzodioxol-5-ylmethyl)-2-(4-ethylphenoxy)acetamide, highlights the potential of these methods in environmental remediation. The study by Qutob et al. (2022) reviews the use of AOPs to treat water contaminated with acetaminophen, identifying various by-products and their biotoxicity. This research underscores the effectiveness of AOPs in breaking down complex organic molecules, which could be applicable to the degradation of this compound in environmental settings (Qutob et al., 2022).

Ecological Impact and Removal Strategies

Another study by Vo et al. (2019) on acetaminophen underscores the challenges and strategies for removing such compounds from the environment. This research evaluates the occurrences, toxicities, removal technologies, and transformation pathways of acetaminophen in various environmental compartments. Given the structural similarities, insights from this research could inform strategies for managing the ecological impact of this compound (Vo et al., 2019).

Analgesic Mechanisms and Novel Therapeutic Approaches

Research on acetaminophen also provides a foundation for understanding the analgesic mechanisms of related compounds. Ohashi and Kohno (2020) review the known and novel mechanisms of action of acetaminophen, including its metabolism and interaction with various receptors. This comprehensive overview could guide research into the analgesic properties and therapeutic potential of this compound, exploring its utility in pain management (Ohashi & Kohno, 2020).

Environmental Occurrence and Risk Assessment

The occurrence and risk assessment of novel brominated flame retardants, as reviewed by Zuiderveen et al. (2020), offer a framework for studying this compound. This research outlines methods for detecting and assessing the ecological risks associated with various brominated compounds, which could be adapted to assess the environmental impact of this compound, especially considering its potential use in industrial applications (Zuiderveen et al., 2020).